Cas no 114542-44-8 (4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-)

4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]- structure

114542-44-8 structure

Product Name:4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-

CAS No:114542-44-8

Molecular Formula:C₂₅H₂₆O₅

Molecular Weight:406.47100

CID:189733

PubChem ID:44257865

4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]- Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-
- Honyucitrin
- 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-butenyl)phenyl]- (9CI)
- 5,7-Dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-4H-1-benzopyran-4-one
- [ "" ]
- CHEBI:175255
- UNII-2YC2S8ZYT4
- 5,7-Dihydroxy-2-(4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl)chromen-4-one
- 5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]chromen-4-one
- 5,7-Dihydroxy-2-(4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl)-4H-1-benzopyran-4-one
- starbld0000808
- 5,7-Dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-butenyl)phenyl]-4H-1-benzopyran-4-one, 9CI
- DTXSID601126554
- FS-9391
- 2-(3,5-Bis(3-methylbut-2-enyl)-4-oxidanyl-phenyl)-5,7-bis(oxidanyl)chromen-4-one
- SCHEMBL21777672
- 114542-44-8
- 2YC2S8ZYT4
- AKOS040761843
- 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl)-
- LMPK12110410
- F92986
- 5,7-Dihydroxy-2-(4-hydroxy-3,5-bis(3-methyl-2-butenyl)phenyl)-4H-1-benzopyran-4-one, 9ci
- +Expand
- InChIKey： NTTOTNSKUYCDAV-UHFFFAOYSA-N
- Inchi： InChI=1S/K.H
- SMILES： [KH]

Computed Properties

Exact Mass: 406.17800
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 5
Monoisotopic Mass: 406.178
Heavy Atom Count: 30
Complexity: 683
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.6
Topological Polar Surface Area: 87A^2

Experimental Properties

LogP: 5.59420
PSA: 90.90000
Boiling Point: 615.7±55.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.8 mmHg at 25°C
Flash Point: 210.1±25.0 °C
Color/Form: Yellow powder
Density: 1.2±0.1 g/cm3

4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AE17513-5mg	Honyucitrin	114542-44-8		5mg	$719.00	2024-04-20
TargetMol Chemicals	TN4224-5 mg	Honyucitrin	114542-44-8	98%	5mg	￥ 4,040
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H48470-5mg	Honyucitrin	114542-44-8	,HPLC≥98%	5mg	¥5600.0	2023-09-07

4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:114542-44-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

114542-44-8 (4H-1-Benzopyran-4-one,5,7-dihydroxy-2-[4-hydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-) Related Products

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Recommended suppliers

Wuhan ChemNorm Biotech Co.,Ltd.

(CAS:114542-44-8)Honyucitrin

TBW00580

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